Cas no 38966-30-2 (Calcium 5'-guanylate)

Calcium 5'-guanylate structure
Calcium 5'-guanylate structure
Product Name:Calcium 5'-guanylate
CAS No:38966-30-2
MF:C10H12CaN5O8P
MW:401.282741546631
CID:293274
Update Time:2024-02-29

Calcium 5'-guanylate Chemical and Physical Properties

Names and Identifiers

    • 5'-Guanylicacid, calcium salt (1:?)
    • calcium,[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • 5'-Guanylicacid, calcium salt (9CI)
    • Calcium guanylate
    • 5'-Guanylic acid calcium salt
    • Calcium 5'-guanylate
    • 8DB3O97A3G
    • 5'-Guanylic acid, calcium salt
    • 5'-Guanylic acid, calcium salt (1:1)
    • C10H12CaN5O8P
    • Calcium 5'-O-phosphonatoguanosine
    • R840
    • Q5018832
    • Q27270220
    • Inchi: 1S/C10H14N5O8P.Ca/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);/q;+2/p-2/t3-,5-,6-,9-;/m1./s1
    • InChI Key: KAFMRSAFJZENBN-GWTDSMLYSA-L
    • SMILES: [Ca+2].P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 586
  • Topological Polar Surface Area: 207

Experimental Properties

  • PSA: 222.50000
  • LogP: -1.35090
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